Cas no 606-21-3 (2,6-Dinitrochlorobenzene)
2,6-Dinitrochlorobenzene (C6H3Cl(NO2)2) is a nitroaromatic compound primarily used as an intermediate in organic synthesis. Its key structural features—a chlorine substituent and two nitro groups in the ortho positions—make it a versatile reagent for nucleophilic aromatic substitution reactions. The electron-withdrawing nitro groups enhance the reactivity of the chlorine atom, facilitating the synthesis of dyes, pharmaceuticals, and agrochemicals. This compound exhibits high thermal stability and predictable reactivity, making it valuable for controlled functionalization in complex molecular frameworks. Proper handling is essential due to its potential toxicity and irritant properties. Its consistent purity and reactivity profile ensure reliable performance in industrial and laboratory applications.
2,6-Dinitrochlorobenzene structure
Product Name:2,6-Dinitrochlorobenzene
CAS No:606-21-3
MF:C6H3ClN2O4
MW:202.552020311356
MDL:MFCD00014689
CID:38755
PubChem ID:11814
Update Time:2025-10-29
2,6-Dinitrochlorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-1,3-dinitrobenzene
- 1-Chloro-2,6-dinitrobenzene~2,6-Dinitrochlorobenzene
- 2,6-Dinitrochlorobenzene
- 1-Chloro-2,6-dinitrobenzene
- 1,3-Dinitro-2-chlorobenzene
- 2,4-dinitrochlorobenzene
- 2,6-dinitro-1-chlorobenzene
- 2-Chloro-1,3-dintrobenzene
- Benzene,2-chloro-1,3-dinitro
- 2-chloro-1,3-dinitro-benzene
- 1-chloro-2, 6-dinitrobenzene
- GS-3195
- EN300-94975
- 606-21-3
- NSC-105590
- BRN 0522187
- CS-W015494
- NCIOpen2_007358
- FT-0601940
- HSDB 5432
- SY002936
- Benzene, 2-chloro-1,3-dinitro-
- UNII-LG72RND0AB
- 2-CHLORO-1,3-DINITROBENZENE [MI]
- AMY20177
- 1-Chloro-2,6-dinitrobenzene; 2,6-Dinitrochlorobenzene
- Q-200253
- AKOS015917517
- NSC 21276
- 4-05-00-00744 (Beilstein Handbook Reference)
- NSC 105590
- NSC21276
- NSC-21276
- MFCD00014689
- DTXSID3041378
- A832812
- SCHEMBL1460867
- EINECS 210-107-6
- NSC105590
- CHEMBL2003074
- Q27282966
- 2, 6-Dinitrochlorobenzene
- NS00001773
- LG72RND0AB
- AE-641/30106009
- DB-024444
- STL371283
- 2Chloro1,3dintrobenzene
- DTXCID1021378
- FC00367
- Benzene, 2chloro1,3dinitro
- 1,3Dinitro2chlorobenzene
- 210-107-6
- 2,6Dinitrochlorobenzene
- Pesticide Code: 055102
-
- MDL： MFCD00014689
- Inchi： 1S/C6H3ClN2O4/c7-6-4(8(10)11)2-1-3-5(6)9(12)13/h1-3H
- InChI Key： BPPMIQPXQVIZNJ-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]
- BRN： 522187
Computed Properties
- Exact Mass: 201.97800
- Monoisotopic Mass: 201.978134
- Isotope Atom Count: nothing
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: nothing
- Covalently-Bonded Unit Count: nothing
- Defined Atom Stereocenter Count: nothing
- Undefined Atom Stereocenter Count : nothing
- Defined Bond Stereocenter Count: nothing
- Undefined Bond Stereocenter Count: nothing
- Surface Charge: nothing
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 91.6
Experimental Properties
- Color/Form: Yellow needle like crystals.
- Density: 1.687(lit.)
- Melting Point: 86-88 ºC
- Boiling Point: 315℃(lit.)
- Flash Point: 315℃
- Refractive Index: 1.5870 (estimate)
- Water Partition Coefficient: Soluble in alcohol. Moderately soluble in benzene, ether. Practically insoluble in water.
- PSA: 91.64000
- LogP: 3.20280
- Merck: 14,2137
- Solubility: Soluble in ethanol and ether, insoluble in water.
2,6-Dinitrochlorobenzene Security Information
- Hazardous Material transportation number：3441
- Hazard Category Code： R23/24/25: toxic by inhalation, skin contact and accidental swallowing.
- Safety Instruction： S28-S36/37-S45-S60-S61
- RTECS：CZ0525500
- HazardClass：6.1
- PackingGroup：II
- TSCA：Yes
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R23/24/25; R33; R50/53
- Packing Group：II
- Hazard Level：6.1
2,6-Dinitrochlorobenzene Customs Data
- HS CODE：2904902000
- Customs Data：
China Customs Code:
2904902000Overview:
HS:2904902000 Dinitrobenzene chloride VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing Minimum tariff:5.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904902000 4-chloro-1,2-dinitrobenzene.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:5.5%.General tariff:20.0%
2,6-Dinitrochlorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-ZN686-200mg |
2,6-Dinitrochlorobenzene |
606-21-3 | 98% | 200mg |
￥116.0 | 2022-07-28 | |
| Alichem | A019090137-5g |
2-Chloro-1,3-dinitrobenzene |
606-21-3 | 98% | 5g |
$164.63 | 2023-09-01 | |
| Alichem | A019090137-25g |
2-Chloro-1,3-dinitrobenzene |
606-21-3 | 98% | 25g |
$483.12 | 2023-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018486-1g |
2,6-Dinitrochlorobenzene |
606-21-3 | 97% | 1g |
￥158 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018486-5g |
2,6-Dinitrochlorobenzene |
606-21-3 | 97% | 5g |
￥721 | 2024-05-22 | |
| TRC | D480883-250mg |
2,6-Dinitrochlorobenzene |
606-21-3 | 250mg |
$64.00 | 2023-05-18 | ||
| TRC | D480883-500mg |
2,6-Dinitrochlorobenzene |
606-21-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | D480883-1g |
2,6-Dinitrochlorobenzene |
606-21-3 | 1g |
$ 110.00 | 2022-06-05 | ||
| TRC | D480883-5g |
2,6-Dinitrochlorobenzene |
606-21-3 | 5g |
$511.00 | 2023-05-18 | ||
| Fluorochem | 067190-1g |
2-Chloro-1,3-dinitrobenzene |
606-21-3 | 97% | 1g |
￡62.00 | 2022-03-01 |
2,6-Dinitrochlorobenzene Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:606-21-3)2-Chloro-1,3-dinitrobenzene
Order Number:sfd5518;1648922
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:606-21-3)2,6-Dinitrochlorobenzene
Order Number:A832812
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:29
Price ($):342.0/1368.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:606-21-3)2,6-二硝基氯苯
Order Number:LE1648922
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:31
Price ($):discuss personally
Email:18501500038@163.com
2,6-Dinitrochlorobenzene Related Literature
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1. Electrophilic aromatic substitution. Part 34. Nitration of 1-chloro-4-nitro-benzene, 1,3-dichloro-2-nitrobenzene, 1,3-dinitrobenzene, 1-chloro-2,4-dinitro-benzene, and 2-chloro-1,3-dinitrobenzene in sulphuric acid and oleumMartin W. Melhuish,Roy B. Moodie,Malcolm A. Payne,Kenneth Schofield J. Chem. Soc. Perkin Trans. 2 1988 1637
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2. Electrophilic aromatic substitution. Part 35. Chlorination of 1,3-dinitrobenzene, 1-chloro-2,4-dinitrobenzene, and 2,4-dinitrotoluene with nitric acid and hydrogen chloride or chlorine in sulphuric acid or oleumMartin W. Melhuish,Roy B. Moodie J. Chem. Soc. Perkin Trans. 2 1989 667
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3. 607. The mechanism of displacement reactions. Part III. Kinetics of the reactions of the four 2-halogeno-1,3-dinitrobenzenes and 1,2,3-trinitrobenzene with aniline in ethanolR. E. Parker,T. O. Read J. Chem. Soc. 1962 3149
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Guangyu Zhang,Simin Sun,Shili Hou,Jiaxi Xu Org. Biomol. Chem. 2022 20 5470
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Fabrizio Politano,Arturo León Sandoval,Jorge G. Uranga,Elba I. Buján,Nicholas E. Leadbeater Org. Biomol. Chem. 2021 19 208
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:606-21-3)2-Chloro-1,3-dinitrobenzene
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Amadis Chemical Company Limited
(CAS:606-21-3)2,6-Dinitrochlorobenzene
Purity:99%/99%
Quantity:25g/100g
Price ($):342.0/1368.0